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Compound of Interest

Compound Name: ML385

Cat. No.: B1676655 Get Quote

Essential Safety and Handling Guide for ML385
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of ML385, a potent NRF2 inhibitor. Adherence to these guidelines is essential to

ensure personnel safety and mitigate potential laboratory hazards.

Hazard Identification and Safety Precautions
While a specific GHS classification for ML385 is not universally available, its cytotoxic nature

and use in cancer research necessitate handling it as a hazardous compound. The following

information is based on general safety data for similar research chemicals.

Potential Hazards:

May be harmful if swallowed, inhaled, or absorbed through the skin.

May cause eye, skin, and respiratory tract irritation.

The toxicological properties have not been fully investigated.

Precautionary Statements:
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Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands and exposed skin

thoroughly after handling. Do not eat, drink, or smoke when using this product. Use only

outdoors or in a well-ventilated area. Wear protective gloves/protective clothing/eye

protection/face protection.

Response: If swallowed, call a poison center or doctor if you feel unwell. If on skin, wash with

plenty of water. If inhaled, remove person to fresh air and keep comfortable for breathing. If

in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical barrier to exposure. The following table

outlines the required PPE for handling ML385.

PPE Category Specification Purpose

Hand Protection
Chemical-resistant, disposable

gloves (e.g., nitrile).
Prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.

Protect eyes from splashes or

dust.

Skin and Body Laboratory coat.
Protect skin and clothing from

contamination.

Respiratory

Use a properly fitted NIOSH-

approved respirator or work in

a chemical fume hood.

Prevent inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Weighing:
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Conduct all manipulations of ML385 powder within a certified chemical fume hood.

Before handling, ensure all required PPE is correctly worn.

Use a dedicated, calibrated analytical balance for weighing.

Handle the compound with clean, chemical-resistant spatulas.

Close the container tightly immediately after use.

3.2. Dissolution:

Dissolve ML385 in a suitable solvent (e.g., DMSO) within the chemical fume hood.

Add the solvent slowly to the powder to avoid splashing.

If necessary, use a vortex mixer or sonicator to aid dissolution, ensuring the container is

securely capped.

3.3. Administration (In Vitro/In Vivo):

All procedures involving the administration of ML385 to cell cultures or animals should be

performed in a biological safety cabinet or a designated and controlled area.

Use Luer-Lok syringes and needles to prevent accidental disconnection.

After administration, dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of ML385 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Unused ML385 Powder

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware

Collect all contaminated items (e.g., pipette tips,

tubes, flasks) in a designated, labeled

hazardous waste container.

Liquid Waste

Collect all liquid waste containing ML385 in a

clearly labeled, sealed, and chemical-resistant

container.

Sharps

Dispose of contaminated needles and syringes

in a designated sharps container for hazardous

materials.

Emergency Procedures
In Case of Accidental Exposure:
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable decontamination solution.

Safe Handling Workflow for ML385
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Caption: Workflow for the safe handling of ML385 from preparation to disposal.
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[https://www.benchchem.com/product/b1676655#personal-protective-equipment-for-
handling-ml385]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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